![molecular formula C23H19N3O5S B2486028 3-(3-(4-Methylphenylsulfonamido)benzamido)benzofuran-2-carboxamide CAS No. 886895-98-3](/img/structure/B2486028.png)
3-(3-(4-Methylphenylsulfonamido)benzamido)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-(4-Methylphenylsulfonamido)benzamido)benzofuran-2-carboxamide, also known as MBBC, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. MBBC belongs to the class of benzofuran derivatives and has a molecular weight of 461.55 g/mol.
Scientific Research Applications
Benzofuran Derivatives in Scientific Research
Benzofuran derivatives are known for their broad biological activities, encompassing antimicrobial, anti-inflammatory, antitumor, and antidiabetic properties, among others. They are fundamental in various bioactive heterocycles and are present in numerous natural and synthetic compounds. The versatility of benzofuran derivatives extends to pharmaceuticals, agriculture, and polymers, underscoring their importance in scientific research and application. The structure-activity relationship (SAR) and the modification of certain functional groups, such as the sulfonamide group, significantly enhance the therapeutic activities of benzofuran compounds, comparing favorably with reference drugs (Dawood, 2019).
Sulfonamide Derivatives in Antimicrobial and Antitumor Applications
Sulfonamides represent a critical class of synthetic bacteriostatic antibiotics with a wide range of applications, from treating bacterial infections to potential roles in anticancer therapies. Their primary sulfonamide moiety, pivotal in many clinically used drugs, exhibits significant biological properties. Recent research has identified novel sulfonamides with enhanced activities against various diseases and conditions, including tumors, showcasing their potential as future therapeutics (Carta, Scozzafava, & Supuran, 2012). Furthermore, advancements in sulfonamide chemistry have led to the development of compounds targeting enzyme inhibitory activities, which are crucial for antimicrobial and antitumor applications, reflecting the continuous evolution and significance of sulfonamides in medicinal chemistry (Gulcin & Taslimi, 2018).
Mechanism of Action
Target of Action
The primary target of the compound “3-(3-(4-Methylphenylsulfonamido)benzamido)benzofuran-2-carboxamide” is Fe3+ ions . The compound has been designed and synthesized for selective detection of Fe3+ ions .
Mode of Action
The compound interacts with its target, the Fe3+ ions, in a DMSO/H2O solution . This interaction has been studied by UV-vis absorption and fluorescence spectroscopy . The compound exhibits an excellent “turn-on” fluorescence enhancement at 424 nm with an excitation wavelength of 290 nm . The quantum yield was determined to be 0.248 for the compound and 0.447 for the iron complex .
Result of Action
The result of the compound’s action is a significant fluorescence enhancement, indicating its binding to Fe3+ ions . This makes it a useful tool for the selective detection of Fe3+ ions .
Action Environment
The compound’s action, efficacy, and stability can be influenced by environmental factors such as the presence of DMSO/H2O solution . The compound has been shown to effectively bind to Fe3+ ions in this particular environment .
Future Directions
Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds . The broad range of clinical uses of benzofuran derivatives indicates the diverse pharmacological activities of this series of compounds . These findings encourage medicinal chemists to explore new areas to improve human health and reduce suffering .
Properties
IUPAC Name |
3-[[3-[(4-methylphenyl)sulfonylamino]benzoyl]amino]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O5S/c1-14-9-11-17(12-10-14)32(29,30)26-16-6-4-5-15(13-16)23(28)25-20-18-7-2-3-8-19(18)31-21(20)22(24)27/h2-13,26H,1H3,(H2,24,27)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVWLTZGSLJRRQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)NC3=C(OC4=CC=CC=C43)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.